Cas no 90943-32-1 (2-Pyridinebutanal)

2-Pyridinebutanal structure
2-Pyridinebutanal structure
Product Name:2-Pyridinebutanal
CAS No:90943-32-1
MF:C9H11NO
MW:149.189742326736
CID:803665
PubChem ID:11469155
Update Time:2025-04-19

2-Pyridinebutanal Chemical and Physical Properties

Names and Identifiers

    • 2-Pyridinebutanal
    • 4-PYRIDIN-2-YLBUTANAL
    • 4-pyridin-2-yl-butyraldehyde
    • SCHEMBL4812712
    • AKOS006238822
    • DTXSID10466794
    • 90943-32-1
    • Inchi: 1S/C9H11NO/c11-8-4-2-6-9-5-1-3-7-10-9/h1,3,5,7-8H,2,4,6H2
    • InChI Key: ANDQQLPIJOOMAZ-UHFFFAOYSA-N
    • SMILES: O=CCCCC1C=CC=CN=1

Computed Properties

  • Exact Mass: 149.08400
  • Monoisotopic Mass: 149.084063974g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 114
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 30Ų

Experimental Properties

  • PSA: 29.96000
  • LogP: 1.60320
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